Cas no 2111304-60-8 (1H-Azepine-4-carboxylic acid, 5-aminohexahydro-, ethyl ester)

• Product Name: 1H-Azepine-4-carboxylic acid, 5-aminohexahydro-, ethyl ester
• CAS No: 2111304-60-8
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 5296104
• Update Time: 2025-07-28

1H-Azepine-4-carboxylic acid, 5-aminohexahydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-4-carboxylic acid, 5-aminohexahydro-, ethyl ester

• Inchi： 1S/C9H18N2O2/c1-2-13-9(12)7-3-5-11-6-4-8(7)10/h7-8,11H,2-6,10H2,1H3
• InChI Key： YCQZUCBSARQZEI-UHFFFAOYSA-N
• SMILES： N1CCC(N)C(C(OCC)=O)CC1

Additional information on 1H-Azepine-4-carboxylic acid, 5-aminohexahydro-, ethyl ester

Research Update on 1H-Azepine-4-carboxylic acid, 5-aminohexahydro-, ethyl ester (CAS: 2111304-60-8)

The compound 1H-Azepine-4-carboxylic acid, 5-aminohexahydro-, ethyl ester (CAS: 2111304-60-8) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This seven-membered heterocyclic scaffold, featuring an amino and ester functional group, presents a versatile building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility as a precursor for the development of protease inhibitors, GPCR modulators, and other therapeutically relevant compounds.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of this azepine derivative as a key intermediate in the synthesis of selective cathepsin K inhibitors. The researchers demonstrated that the ethyl ester moiety could be efficiently transformed into amide derivatives, which exhibited nanomolar potency against the target enzyme while maintaining excellent selectivity over related cysteine proteases. Molecular docking studies suggested that the conformational flexibility of the azepine ring contributes to optimal binding interactions within the enzyme's active site.

In parallel research, scientists at several pharmaceutical companies have reported the incorporation of this scaffold into novel chemotypes targeting neurological disorders. The 5-aminohexahydroazepine core has shown particular promise in crossing the blood-brain barrier, as evidenced by recent pharmacokinetic studies in rodent models. These findings were presented at the 2023 American Chemical Society National Meeting, highlighting the compound's potential in CNS drug development.

From a synthetic chemistry perspective, recent advances have improved the scalability of producing this azepine derivative. A 2022 Organic Process Research & Development paper detailed an optimized three-step synthesis from commercially available starting materials, achieving an overall yield of 68% with excellent purity (>99%). This process innovation addresses previous challenges in large-scale production, making the compound more accessible for medicinal chemistry programs.

The safety profile of 1H-Azepine-4-carboxylic acid, 5-aminohexahydro-, ethyl ester has also been the subject of recent investigations. Preliminary toxicology studies conducted in 2023 indicate favorable in vitro safety parameters, with no significant cytotoxicity observed in hepatic cell lines up to 100 μM concentrations. These results support its continued exploration as a privileged scaffold in drug discovery.

Looking forward, researchers anticipate expanding the applications of this azepine derivative through structure-activity relationship studies and further derivatization. Its unique combination of ring strain, hydrogen bonding capacity, and three-dimensionality makes it particularly attractive for addressing challenging biological targets. Several patent applications filed in 2023 suggest growing commercial interest in this chemical space.